1-({[6-(2-Thienyl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]thio}acetyl)-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H17N5OS2/c26-19(24-11-3-6-14-5-1-2-7-16(14)24)13-28-20-22-21-18-10-9-15(23-25(18)20)17-8-4-12-27-17/h1-2,4-5,7-10,12H,3,6,11,13H2
• InChI Key: BTZMBSLRLCWQDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C4N3N=C(C=C4)C5=CC=CS5
• Molecular Formula: C20H17N5OS2
• Molecular Weight: 407.5 g/mol

Description

1-({[6-(2-Thienyl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]thio}acetyl)-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C20H17N5OS2 and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound has been involved in the synthesis of various derivatives with potential biological activities. Kamal et al. (2011) synthesized pyrazolothienotetrahydroisoquinoline and [1,2,4]triazolo[3,4-a]thienotetrahydroisoquinoline derivatives, evaluating them as antimicrobial agents (Kamal, Radwan, & Zaki, 2011).

Antimicrobial Studies

• Nayak et al. (2009) reported on the synthesis of quinolines containing 1,3-thiazines, showing significant antibacterial and antifungal activities, comparable with standard medications (Nayak, Girisha, Kalluraya, & Shenoy, 2009).

Chemical Transformations and Synthesis

• Vomero et al. (1990) described the synthesis of 1,2,4‐triazolo[4′,3′:1,6]pyridazino[4,5‐b]quinoline derivatives, demonstrating the chemical transformations and potential for creating novel compounds (Vomero, Anzini, & Cappelli, 1990).

Structural Analysis and Molecular Rearrangements

• Crabb et al. (1999) investigated the structure of [1,2,4]triazoloquinazolinium betaines and molecular rearrangements, contributing to the understanding of complex molecular behaviors (Crabb, Mccullough, Preston, Rosair, Bishop, Wright, Clegg, & Coles, 1999).

Bioactivity Against Pests

• Hassanain and Nassar (2013) evaluated the bioactivities of triazoloisoquinoline and pyrazolopyridazine compounds against the desert locust, Schistocerca gregaria, demonstrating their potential as pest control agents (Hassanain & Nassar, 2013).